[Benzene-1,3,5-triyltris(oxy)]tris[dihexyl(methyl)silane]

• CAS No.: 62511-93-7
• Molecular Formula: C45H90O3Si3
• Molecular Weight: 763.4 g/mol
• IUPAC Name: [3,5-bis[[dihexyl(methyl)silyl]oxy]phenoxy]-dihexyl-methylsilane
• InChI: InChI=1S/C45H90O3Si3/c1-10-16-22-28-34-49(7,35-29-23-17-11-2)46-43-40-44(47-50(8,36-30-24-18-12-3)37-31-25-19-13-4)42-45(41-43)48-51(9,38-32-26-20-14-5)39-33-27-21-15-6/h40-42H,10-39H2,1-9H3
• InChI Key: JGSYVJAMHFLLRY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC[Si](C)(CCCCCC)OC1=CC(=CC(=C1)O[Si](C)(CCCCCC)CCCCCC)O[Si](C)(CCCCCC)CCCCCC

Description

[Benzene-1,3,5-triyltris(oxy)]tris[dihexyl(methyl)silane] is a chemical compound known for its unique structure and properties It consists of a benzene ring substituted with three oxy groups, each of which is further connected to a dihexyl(methyl)silane moiety

Preparation Methods

The synthesis of [Benzene-1,3,5-triyltris(oxy)]tris[dihexyl(methyl)silane] typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Benzene-1,3,5-triyltris(oxy) Core: This step involves the reaction of benzene with appropriate reagents to introduce three oxy groups at the 1, 3, and 5 positions.

Attachment of Dihexyl(methyl)silane Groups: The next step involves the reaction of the benzene-1,3,5-triyltris(oxy) intermediate with dihexyl(methyl)silane under specific conditions to form the final compound.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of catalysts to enhance reaction efficiency.

Chemical Reactions Analysis

[Benzene-1,3,5-triyltris(oxy)]tris[dihexyl(methyl)silane] can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using common reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

[Benzene-1,3,5-triyltris(oxy)]tris[dihexyl(methyl)silane] has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound can be used in the study of biological systems and interactions due to its unique structure.

Industry: It is used in the production of advanced materials with specific properties, such as coatings and adhesives.

Mechanism of Action

The mechanism of action of [Benzene-1,3,5-triyltris(oxy)]tris[dihexyl(methyl)silane] involves its interaction with molecular targets and pathways within a system. The compound’s effects are mediated through its functional groups, which can interact with various biomolecules and catalysts. The specific pathways involved depend on the context of its application, such as in biological systems or industrial processes.

Comparison with Similar Compounds

[Benzene-1,3,5-triyltris(oxy)]tris[dihexyl(methyl)silane] can be compared with similar compounds like methylammonium lead halides and other silane derivatives These compounds share some structural similarities but differ in their specific functional groups and applications

Similar compounds include:

Methylammonium lead halides: Used in solar cells and other electronic applications.

Other silane derivatives: Used in various industrial applications for their unique chemical properties.